Cas no 917876-87-0 (3-Pyridinecarbonitrile, 1,6-dihydro-1-methyl-6-thioxo-)

• Product Name: 3-Pyridinecarbonitrile, 1,6-dihydro-1-methyl-6-thioxo-
• CAS No: 917876-87-0
• MF: C₇H₆N₂S
• MW: 150.200939655304
• CID: 783550
• PubChem ID: 45118408
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 1,6-dihydro-1-methyl-6-thioxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,6-dihydro-1-methyl-6-thioxo-
• 1-methyl-6-sulfanylidenepyridine-3-carbonitrile
• 917876-87-0
• 1-Methyl-6-sulfanylidene-1,6-dihydropyridine-3-carbonitrile
• DTXSID50668755

• Inchi： 1S/C7H6N2S/c1-9-5-6(4-8)2-3-7(9)10/h2-3,5H,1H3
• InChI Key： DYERDQQUQWZBSY-UHFFFAOYSA-N
• SMILES： S=C1C=CC(C#N)=CN1C

Computed Properties

• Exact Mass: 150.025
• Monoisotopic Mass: 150.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1A^2
• XLogP3: 0.4